Cas no 1806278-24-9 (Methyl 4-cyano-2-trifluoromethoxy-5-(trifluoromethyl)benzoate)

• Product Name: Methyl 4-cyano-2-trifluoromethoxy-5-(trifluoromethyl)benzoate
• CAS No: 1806278-24-9
• MF: C₁₁H₅F₆NO₃
• MW: 313.152724027634
• CID: 4951395
• Update Time: 2025-05-19

Methyl 4-cyano-2-trifluoromethoxy-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-trifluoromethoxy-5-(trifluoromethyl)benzoate

• Inchi： 1S/C11H5F6NO3/c1-20-9(19)6-3-7(10(12,13)14)5(4-18)2-8(6)21-11(15,16)17/h2-3H,1H3
• InChI Key： DGEKWDGHBVTBJX-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(=C(C(=O)OC)C=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 438
• XLogP3: 3.6
• Topological Polar Surface Area: 59.3

Additional information on Methyl 4-cyano-2-trifluoromethoxy-5-(trifluoromethyl)benzoate

Methyl 4-cyano-2-trifluoromethoxy-5-(trifluoromethyl)benzoate (CAS No. 1806278-24-9): A Comprehensive Overview

Methyl 4-cyano-2-trifluoromethoxy-5-(trifluoromethyl)benzoate, identified by its CAS number 1806278-24-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of benzoate derivatives, characterized by its complex structural framework, which includes cyano, trifluoromethoxy, and trifluoromethyl substituents. These functional groups contribute to its unique chemical properties and potential applications in various scientific domains.

The synthesis of Methyl 4-cyano-2-trifluoromethoxy-5-(trifluoromethyl)benzoate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of multiple fluorine atoms in the molecule enhances its lipophilicity and metabolic stability, making it a promising candidate for drug development. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its integration into research pipelines.

In the realm of pharmaceutical research, Methyl 4-cyano-2-trifluoromethoxy-5-(trifluoromethyl)benzoate has been investigated for its potential biological activity. Studies have highlighted its role as a precursor in the synthesis of novel therapeutic agents targeting various diseases. The trifluoromethyl group, in particular, is known to modulate the pharmacokinetic properties of molecules, enhancing their binding affinity and duration of action. This has led to increased interest in exploring its applications in oncology and anti-inflammatory drug development.

Recent publications have demonstrated the compound's efficacy in preclinical models as a modulator of enzyme activity. For instance, researchers have observed that derivatives of this compound exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in cancer progression. The cyano group within the molecule contributes to its ability to interact with biological targets, potentially leading to the development of new chemotherapeutic strategies.

The agrochemical sector has also shown interest in Methyl 4-cyano-2-trifluoromethoxy-5-(trifluoromethyl)benzoate due to its structural features that make it a viable candidate for developing advanced pesticides. The trifluoromethoxy and trifluoromethyl groups enhance the compound's resistance to degradation, ensuring prolonged efficacy in agricultural applications. Furthermore, its cyano functionality allows for further derivatization, enabling the creation of compounds with tailored biological activities.

From a chemical perspective, the synthesis of this compound provides valuable insights into fluorinated aromatic systems. The strategic placement of fluorine atoms can significantly alter the electronic properties and reactivity of organic molecules. This knowledge is crucial for designing new compounds with improved pharmacological profiles. Researchers have leveraged computational methods to predict the behavior of Methyl 4-cyano-2-trifluoromethoxy-5-(trifluoromethyl)benzoate and optimize its synthetic pathways.

The industrial production of Methyl 4-cyano-2-trifluoromethoxy-5-(trifluoromethyl)benzoate requires adherence to stringent quality control measures to ensure consistency and purity. Advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to verify the compound's identity and assess impurities. These methods are essential for meeting regulatory standards and ensuring the safety and efficacy of derivative compounds.

The future prospects of Methyl 4-cyano-2-trifluoromethoxy-5-(trifluoromethyl)benzoate are promising, with ongoing research aimed at expanding its applications across multiple industries. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to the discovery of novel derivatives with enhanced functionalities. As our understanding of fluorinated compounds continues to grow, so too will their role in advancing scientific and technological progress.